Cas no 1153751-01-9 (1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine
• CAS No: 1153751-01-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5157041
• PubChem ID: 43534970
• Update Time: 2026-03-04

1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-methyl-N-(1-phenylethyl)-
• 1-Methyl-N-(1-phenylethyl)-1h-pyrazol-4-amine
• 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-10(11-6-4-3-5-7-11)14-12-8-13-15(2)9-12/h3-10,14H,1-2H3
• InChI Key： IXDNGXRVJFSLEJ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC(C2=CC=CC=C2)C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine

Introduction to 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine (CAS No. 1153751-01-9)

1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1153751-01-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structurally versatile scaffold that is widely recognized for its biological activity and pharmacological potential. The presence of both methyl and phenylethyl substituents in its molecular structure contributes to its unique chemical properties and functional characteristics, making it a subject of intense study for its potential applications in drug discovery and development.

The molecular structure of 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine consists of a pyrazole ring system substituted with a methyl group at the 1-position, an N-(1-phenylethyl) group at the 4-position, and a hydrogen atom at the 3-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The pyrazole core is known for its ability to engage in hydrogen bonding and π-stacking interactions, features that are often exploited in the design of bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine has been investigated for its potential role in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar or even enhanced biological activities. This has prompted researchers to explore its pharmacokinetic profile and therapeutic efficacy through both in vitro and in vivo studies.

One of the most compelling aspects of 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine is its potential as a lead compound for drug development. The combination of the methyl and phenylethyl groups creates a molecule with multiple sites for functionalization, allowing chemists to modify its properties tailored to specific therapeutic needs. For instance, derivatization at the 3-position of the pyrazole ring could introduce additional pharmacophores that enhance binding affinity to target enzymes or receptors. Such modifications are crucial in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine for their biological potential. Molecular docking studies have been employed to predict how this compound might interact with various protein targets involved in disease pathways. These simulations have provided valuable insights into its binding mode and affinity, guiding experimental efforts toward rational drug design. Moreover, virtual screening has helped identify key residues within target proteins that could be modulated by 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine, thereby facilitating the development of more targeted therapies.

The synthesis of 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine represents another area of active investigation. Researchers have developed multi-step synthetic routes that leverage readily available starting materials and transition metal catalysis to achieve high yields and purity. These synthetic strategies not only make the compound more accessible for research purposes but also provide opportunities for exploring structural analogs with modified substituents. The ability to synthesize this compound efficiently is essential for conducting comprehensive biological evaluations and understanding its mechanism of action.

In terms of biological activity, preliminary studies on 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine have shown promising results in several models. For example, it has demonstrated inhibitory effects on certain enzymes implicated in inflammatory responses, suggesting potential utility as an anti-inflammatory agent. Additionally, its interaction with microbial pathogens has been explored, revealing activity against specific strains of bacteria and fungi. These findings underscore the compound's versatility as a pharmacological tool.

The pharmacological profile of 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine also includes assessments of its safety and tolerability. Preliminary toxicology studies have been conducted to evaluate acute exposure effects, providing preliminary data on its safety profile. While these studies do not replace comprehensive toxicological assessments required for clinical use, they offer valuable insights into the compound's potential risks and inform further research directions. Understanding these safety parameters is critical before advancing into clinical trials where human exposure becomes inevitable.

As research continues to unfold, the therapeutic applications of 1-methyl-N-(1-phenylethyl)-1H-pyrazol-4-am ine are expected to expand further. Its unique structural features make it an attractive candidate for developing novel treatments against a range of diseases. Collaborative efforts between academic researchers and pharmaceutical industries are likely to drive innovation in this area by combining experimental data with cutting-edge computational methods.

In conclusion, 1153751019 (CAS No.) serves as an important intermediate in medicinal chemistry with significant promise as a therapeutic agent or lead compound for further drug development programs . Its structural complexity , coupled with emerging evidence from preclinical studies , positions it as a compelling subject for future investigations . As our understanding grows , so too will our ability to harness this molecule's potential benefits across multiple therapeutic domains .